5-Allyl-2,2-dimethyl-benzo[1,3]dioxin-4-one

• CAS No.: 204846-40-2
• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 2,2-dimethyl-5-prop-2-enyl-1,3-benzodioxin-4-one
• InChI: InChI=1S/C13H14O3/c1-4-6-9-7-5-8-10-11(9)12(14)16-13(2,3)15-10/h4-5,7-8H,1,6H2,2-3H3
• InChI Key: PYMNQQRFFNMKMO-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2=CC=CC(=C2C(=O)O1)CC=C)C

Description

5-Allyl-2,2-dimethyl-benzo[1,3]dioxin-4-one is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 2,2-dimethyl-5-(trifluoromethanesulfonyl)-benzo[1,3]dioxin-4-one (iii) (2.0 g, 6.13 mmol), anhydrous LiCl (0.8 g, 18.4 mmol), Pd2(dba)3 (112 mg, 0.12 mmol), and tri-(2-furyl)phosphine (115 mg, 0.49 mmol) in 4-methyl-2-pyrrolidinone (10 mL) was added allyltributyltin (2.35 mL, 7.36 mmol). After stirring for 48 h at rt, saturated aqueous KF (20 mL) was added and an extraction was performed with Et2O (3×). The combined organics were dried over MgSO4, concentrated in vacuo and the residue was purified by FC (4% EtOAc/hexanes) to give 1.3 g of 5-allyl-2,2-dimethyl-benzo[1,3]dioxin-4-one (iv) which was slightly impure.